Cas no 179123-87-6 (Methanone, 4-isoxazolylphenyl-)

• Product Name: Methanone, 4-isoxazolylphenyl-
• CAS No: 179123-87-6
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• CID: 2783044
• PubChem ID: 22342448
• Update Time: 2024-03-01

Methanone, 4-isoxazolylphenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, 4-isoxazolylphenyl-

• Inchi： 1S/C10H7NO2/c12-10(9-6-11-13-7-9)8-4-2-1-3-5-8/h1-7H
• InChI Key： FGGUUGIYSOGQED-UHFFFAOYSA-N
• SMILES： C(C1=CON=C1)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 173.047678466g/mol
• Monoisotopic Mass: 173.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones